2-(2-bromophenoxy)-N-(5-chloro-2-methoxyphenyl)acetamide

• Molecular Formula: C15H13BrClNO3
• Molecular Weight: 370.62 g/mol
• IUPAC Name: 2-(2-bromophenoxy)-N-(5-chloro-2-methoxyphenyl)acetamide
• InChI: InChI=1S/C15H13BrClNO3/c1-20-14-7-6-10(17)8-12(14)18-15(19)9-21-13-5-3-2-4-11(13)16/h2-8H,9H2,1H3,(H,18,19)
• InChI Key: OZMKNQPUDZFDTF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)COC2=CC=CC=C2Br

Description

2-(2-Bromophenoxy)-N-(5-chloro-2-methoxyphenyl)acetamide is a halogenated acetamide derivative featuring a bromophenoxy group at the 2-position and a 5-chloro-2-methoxyphenyl substituent on the acetamide nitrogen. Its structure combines electron-withdrawing (Br, Cl) and electron-donating (methoxy) groups, which may influence its physicochemical properties and biological activity.

Comparison with Similar Compounds

Bromophenoxy Acetamide Derivatives

Several bromophenoxy acetamides share structural similarities but differ in substituents, leading to varied biological effects:

Compound Name	Structural Features	Biological Activity	References
Target Compound	2-Bromophenoxy, 5-chloro-2-methoxyphenyl	Inferred: Potential anticancer/antimicrobial
N-(2-(2-Bromophenoxy)-4-bromophenyl)acetamide (5b)	Additional Br at phenyl position 4	Not explicitly reported (synthesized via microwave-assisted methods)
Methyl 4-(2-bromophenoxy)-3-acetamidobenzoate (5c)	Ester group (COOCH3) at position 3	Not explicitly reported
N-(2-(2-Bromophenoxy)-5-methylpyridin-3-yl)acetamide (5g)	Pyridine ring with methyl group	Not explicitly reported

Key Observations :

• The addition of a second bromine (as in 5b) may enhance lipophilicity but could reduce solubility.
• Ester groups (e.g., 5c) might improve metabolic stability compared to free hydroxyl groups.

Chlorophenyl/Methoxyphenyl Acetamides

Compounds with chloro- or methoxyphenyl groups demonstrate how halogen and methoxy positioning affects activity:

Compound Name	Structural Features	Biological Activity	References
2-(2-Fluoro-phenoxy)-N-{5-[2-(4-methoxy-phenyl)-pyridin-3-yl]-thiadiazol-2-yl}-acetamide (7d)	Fluoro-phenoxy, thiadiazole-pyridinyl core	Cytotoxic (IC50 = 1.8 µM on Caco-2 cells)
N-(5-chloro-2-methoxyphenyl)-2-[methyl(thiophen-2-ylmethyl)amino]acetamide	Thiophene-methylamino group	Not explicitly reported

Key Observations :

• The 5-chloro-2-methoxyphenyl moiety (shared with the target compound) is associated with cytotoxicity in 7d, suggesting a role in apoptosis induction .
• Thiophene substituents (e.g., in ) may enhance blood-brain barrier penetration due to increased lipophilicity.

Thiadiazole- and Pyridazine-Containing Acetamides

Heterocyclic cores in acetamide derivatives influence receptor binding and potency:

Compound Name	Structural Features	Biological Activity	References
N-(4-Bromophenyl)-2-[5-(4-methoxybenzyl)-3-methyl-6-oxo-pyridazin-1-yl]-acetamide	Pyridazinone core, bromophenyl group	FPR2 agonist (potent chemotaxis in neutrophils)
2-Chloro-N-(thiazol-2-yl)acetamide derivatives	Thiazole ring	Antimicrobial (gram-positive bacteria)

Key Observations :

• Pyridazinone derivatives (e.g., ) show receptor specificity (FPR2), highlighting how heterocycles direct target engagement.
• Thiazole-containing acetamides (e.g., ) exhibit gram-positive antibacterial activity, suggesting halogenated acetamides may disrupt bacterial cell membranes.

Antimicrobial Activity

• Sulfonylpiperazine acetamides (e.g., compounds 47–50 in ) showed activity against gram-positive bacteria (47, 48) and fungi (49, 50). The target compound’s bromophenoxy group may similarly disrupt microbial membranes.
• Thiazole acetamides (e.g., ) target bacterial enzymes, whereas the target compound’s chloro group could enhance DNA intercalation.

Anticancer Activity

• Phenoxy-thiadiazole derivative 7d () demonstrated potent cytotoxicity (IC50 = 1.8 µM), likely due to the methoxyphenyl group’s role in stabilizing DNA adducts.
• Quinazoline sulfonamides (e.g., 38–40 in ) inhibited cancer cell lines (HCT-1, MCF-7) via tubulin disruption, suggesting the target compound’s halogenated groups may similarly target microtubules.

Receptor-Targeting Activity

• Pyridazinone acetamides () activated FPR2, indicating that bromophenoxy groups in the target compound might modulate G-protein-coupled receptors.

Pharmacological and Physicochemical Properties

• Solubility : The target compound’s molar mass (~395 g/mol) and logP (estimated >3) suggest moderate solubility, comparable to 5b (molar mass 384.9 g/mol, ).
• Metabolic Stability : Methoxy groups (as in the target and 7d ) may reduce oxidative metabolism compared to hydroxylated analogs.